(2R)-2-AMINO-2-(3-METHYLPHENYL)ETHAN-1-OL hydrochloride
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Description
(2R)-2-AMINO-2-(3-METHYLPHENYL)ETHAN-1-OL hydrochloride is a useful research compound. Its molecular formula is C9H14ClNO and its molecular weight is 187.66 g/mol. The purity is usually 95%.
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Scientific Research Applications
FTY720 in Cancer Therapy
FTY720, a structurally related compound, has been extensively studied for its potential in cancer therapy. Originally recognized for its immunosuppressive properties, FTY720 has shown preclinical antitumor efficacy in various cancer models. Its action is not limited to immunosuppression but extends through S1PR-independent mechanisms, suggesting a broad spectrum of biological effects that could be relevant to studying related compounds (Li Zhang et al., 2013).
Synthesis and Structural Properties
The synthesis and investigation of novel compounds, such as substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, demonstrate the importance of chemical synthesis in discovering new molecules with potential biological or pharmacological activities. This area of research provides a foundation for understanding how modifications to chemical structures, similar to (2R)-2-AMINO-2-(3-METHYLPHENYL)ETHAN-1-OL hydrochloride, can influence biological activity and applications (R. Issac & J. Tierney, 1996).
Toxicology and Environmental Impact
Studies on compounds like 2,4-D herbicide highlight the importance of understanding the toxicological profile and environmental impact of chemical compounds. This research is crucial for assessing safety and regulatory compliance, providing a framework for evaluating related compounds (Natana Raquel Zuanazzi et al., 2020).
Advanced Synthesis and Catalysis
Research on catalytic non-enzymatic kinetic resolution illustrates the advancements in synthetic methodologies, enabling the preparation of enantiomerically pure compounds. Such methodologies could be applied to synthesize and study the properties of this compound, potentially uncovering unique applications (H. Pellissier, 2011).
Endogenous Functions and Molecular Mechanisms
The exploration of the Aryl Hydrocarbon Receptor (AHR) without xenobiotics indicates a significant shift towards understanding the endogenous functions of molecular systems. This research direction could provide insights into the physiological roles and mechanisms of action of compounds related to this compound, enriching our understanding of their potential applications (B. McMillan & C. Bradfield, 2007).
Properties
IUPAC Name |
(2R)-2-amino-2-(3-methylphenyl)ethanol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO.ClH/c1-7-3-2-4-8(5-7)9(10)6-11;/h2-5,9,11H,6,10H2,1H3;1H/t9-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHNWJJLKSBXLRI-FVGYRXGTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(CO)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)[C@H](CO)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.